p-Menthane-1,2,3-triol
Overview
Description
P-Menthane-1,2,3-triol (PMI) is a natural terpenoid alcohol that is extracted from the leaves of Eucalyptus globulus. It has been widely studied for its various biological properties and potential applications in diverse fields such as medicine, agriculture, and cosmetics. In
Scientific Research Applications
Polymorphism and Polarity : A study found that p-menthane-1,2,4-triol exhibits two forms with different polarity and polymorphism, indicating its potential for diverse chemical applications (Fodran et al., 2015).
Synthesis and Configuration : Research on the synthesis of p-menthane-3,8,9-triol from isopulegol explored its potential as an insecticidal compound. This study also detailed the absolute configuration at C(8) of the compound (Yuasa & Yuasa, 2004).
Herbicidal Activity : Several studies have investigated the herbicidal activity of p-menthane-1,2,4-triol. One study synthesized this compound and tested its effect on barnyard grass, showing significant inhibitory effects on shoot growth and root elongation (Huang Dao-zha, 2013). Another study confirmed its herbicidal activity against L. multiflorum Lam. (Zhu Shou-j, 2014).
Stereoselective Synthesis : Research into the stereoselective synthesis of cis-p-menthane-1,7,8-triol and related compounds has provided insights into the production of natural products with specific configurations (Kobler & Effenberger, 2005).
Green Solvent Applications : A study evaluated p-menthane as a green solvent alternative for extraction and solubilization of natural substances. This research highlights its potential as a sustainable alternative to traditional solvents (Madji et al., 2019).
Combustion Kinetics in Bio Jet Fuel : The combustion kinetics of p-menthane, as a component in bio jet fuel, was analyzed to understand its behavior and efficiency as a fuel additive (Oßwald et al., 2017).
properties
IUPAC Name |
1-methyl-4-propan-2-ylcyclohexane-1,2,3-triol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H20O3/c1-6(2)7-4-5-10(3,13)9(12)8(7)11/h6-9,11-13H,4-5H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NVGQNYUHEDOFOJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1CCC(C(C1O)O)(C)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H20O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
188.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
p-Menthane-1,2,3-triol | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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